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Compound of Interest

Compound Name:
(2S)-5-Methylpyrrolidine-2-

carboxylic acid

CAS No.: 16639-15-9

Cat. No.: B3348363

Get Quote

The pyrrolidine ring, a five-membered saturated heterocycle, is a cornerstone of medicinal

chemistry.[1] Its prevalence in nature, most notably in the amino acid L-proline, has made it a

privileged scaffold for drug discovery. The rigid, non-planar structure of the pyrrolidine ring

allows for a precise three-dimensional exploration of chemical space, a critical factor in

designing molecules with high target affinity and selectivity.[1]

This guide focuses on a specific and highly valuable class of proline analogs: (2S)-5-
Methylpyrrolidine-2-carboxylic acids. The "(2S)" designation refers to the stereochemistry at

the alpha-carbon bearing the carboxylic acid, mirroring that of natural L-proline. The addition of

a methyl group at the 5-position introduces a second stereocenter, leading to two

diastereomers:

(2S,5S)-5-Methylpyrrolidine-2-carboxylic acid (the cis isomer)

(2S,5R)-5-Methylpyrrolidine-2-carboxylic acid (the trans isomer)
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These methylated proline derivatives are not mere curiosities; they are sophisticated building

blocks used to fine-tune the properties of peptides and small molecule drugs. The methyl group

can impart steric effects to control binding, enhance metabolic stability, or modulate

pharmacokinetic profiles.[2] This guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of the commercial availability, synthesis, and

strategic applications of these important compounds.

Commercial Availability and Sourcing
For research and development purposes, (2S)-5-Methylpyrrolidine-2-carboxylic acid and its

key derivatives are readily available from a variety of specialized chemical suppliers. These

compounds are typically sold in research quantities (milligrams to grams) and are often

supplied as hydrochloride salts for improved stability and handling, or with an N-Boc (tert-

butyloxycarbonyl) protecting group to facilitate their use in peptide synthesis.

The following table summarizes the availability of the most common stereoisomers and their

derivatives.
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Compound
Name

CAS Number
Representative
Suppliers

Typical Purity
Available
Quantities

(2S,5S)-N-Boc-5-

methylpyrrolidine

-2-carboxylic

acid

334769-80-1

Sigma-Aldrich,

Chem-Impex,

ChemicalBook

≥97%[3]
250 mg - 25 g[3]

[4]

(2S,5R)-N-Boc-

5-

methylpyrrolidine

-2-carboxylic

acid

160033-52-3 Sigma-Aldrich 95%
Inquire for

availability

(2S,5R)-5-

methylpyrrolidine

-2-carboxylic

acid

hydrochloride

38228-15-8
ChemShuttle,

Aladdin Scientific
95% - ≥97%[2][5]

100 mg - 10 g[2]

[5]

(2S,5S)-5-

Methylpyrrolidine

-2-carboxylic

acid

hydrochloride

38228-14-7 BLDpharm Inquire Inquire[6]

(2S)-2-

Methylpyrrolidine

-2-carboxylic

acid (α-Methyl-L-

proline)

42856-71-3

Sigma-Aldrich,

TCI, Apollo

Scientific

≥98%[7]
250 mg - 100

g[7]

Note on a Related Isomer: Researchers should be careful not to confuse the title compound

with (2S)-2-Methylpyrrolidine-2-carboxylic acid (also known as α-Methyl-L-proline). In this

structural isomer, the methyl group is on the same carbon as the carboxylic acid (the C2

position). It is also a valuable unnatural amino acid and is widely commercially available.[7][8]

[9]
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Synthetic & Manufacturing Landscape
While direct procurement is suitable for initial research, an understanding of the synthetic

routes is critical for process development, scale-up, and cost management. The synthesis of

these chiral compounds is non-trivial, often requiring stereoselective methods or the resolution

of diastereomeric mixtures.

A common final step in the synthesis of N-protected derivatives involves the hydrolysis of a

corresponding ester. This straightforward and high-yielding reaction is a staple in the

production of the final carboxylic acid building block.

Diagram: Synthetic Workflow for N-Boc Acid Preparation
Caption: Key application domains for (2S)-5-methylpyrrolidine-2-carboxylic acid derivatives.

Quality Control and Characterization
For any research or development program, verifying the identity, purity, and stereochemical

integrity of starting materials is a non-negotiable requirement. A failure in this self-validating

step can compromise months of work.

Purity: Suppliers typically specify a purity level, often >95% or >98%, which should be

confirmed upon receipt for critical applications. [2]* Appearance: These compounds are

generally supplied as white to off-white crystalline powders or solids. [2][4]* Storage and

Handling: Due to potential hygroscopicity, proper storage is essential. Recommended

conditions often include refrigeration (2-8°C) in a tightly sealed container with desiccants. [2]*

Analytical Verification: The supplier's Certificate of Analysis (CoA) provides initial data.

However, in-house verification is best practice. Key analytical techniques include:

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

Mass Spectrometry (MS): To verify the molecular weight.

Chiral HPLC: To confirm the enantiomeric and diastereomeric purity.

Optical Rotation: To confirm the bulk stereochemical configuration. [4]
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Conclusion
(2S)-5-Methylpyrrolidine-2-carboxylic acid and its stereoisomers are sophisticated, high-

value chemical building blocks that are commercially accessible for research and development

activities. Their utility in controlling molecular architecture has cemented their role in the

synthesis of novel peptides, small molecule therapeutics, and asymmetric catalysts. While

readily available from a range of suppliers, researchers must pay close attention to the specific

stereoisomer, protecting group strategy, and purity required for their application. A thorough

understanding of the sourcing landscape and the critical importance of analytical validation will

empower scientists to effectively leverage these powerful tools in their discovery programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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